2-Methoxy-1,3-thiazole-5-carboxylic acid
Overview
Description
2-Methoxy-1,3-thiazole-5-carboxylic acid is a chemical compound with the molecular weight of 159.17 . The thiazole ring in this compound consists of sulfur and nitrogen, which allows the pi (π) electrons to move freely from one bond to other bonds, rendering aromatic ring properties .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H5NO3S/c1-9-5-6-2-3 (10-5)4 (7)8/h2H,1H3, (H,7,8)
. This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms in the molecule.
Mechanism of Action
2-Methoxy-1,3-thiazole-5-carboxylic acid exerts its biological effects through a variety of mechanisms, including inhibition of inflammatory cytokines, suppression of tumor growth, and inhibition of microbial growth. It has also been shown to modulate the activity of various enzymes involved in cellular metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer effects. It has also been shown to modulate the activity of various enzymes involved in cellular metabolism, including acetylcholinesterase, tyrosinase, and xanthine oxidase.
Advantages and Limitations for Lab Experiments
2-Methoxy-1,3-thiazole-5-carboxylic acid is a versatile building block that can be used in the synthesis of various pharmaceutical compounds. However, its synthesis can be challenging, and it may not be suitable for certain applications due to its chemical properties.
Future Directions
1. Development of new methods for the synthesis of 2-Methoxy-1,3-thiazole-5-carboxylic acid and its derivatives.
2. Investigation of the potential use of this compound in the synthesis of chiral compounds.
3. Exploration of the biological activity of this compound and its derivatives in various disease models.
4. Development of this compound-based drug delivery systems.
5. Investigation of the potential use of this compound in the treatment of neurodegenerative diseases.
Scientific Research Applications
2-Methoxy-1,3-thiazole-5-carboxylic acid has been extensively studied for its potential use in the synthesis of various pharmaceutical compounds, including anti-inflammatory agents, antimicrobial agents, and anticancer agents. It has also been studied for its potential use as a building block in the synthesis of chiral compounds.
Safety and Hazards
properties
IUPAC Name |
2-methoxy-1,3-thiazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO3S/c1-9-5-6-2-3(10-5)4(7)8/h2H,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXPOIOYVYNLHLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(S1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90586181 | |
Record name | 2-Methoxy-1,3-thiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90586181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
716362-09-3 | |
Record name | 2-Methoxy-5-thiazolecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=716362-09-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methoxy-1,3-thiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90586181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methoxy-1,3-thiazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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